Cas no 289718-11-2 (2-(4-methylphenoxy)phenylmethanamine)

• Product Name: 2-(4-methylphenoxy)phenylmethanamine
• CAS No: 289718-11-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1437904
• PubChem ID: 3845078
• Update Time: 2025-07-02

2-(4-methylphenoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(4-methylphenoxy)-
• (2-(p-Tolyloxy)phenyl)methanamine
• SCHEMBL3288360
• A1-05247
• EN300-70688
• AKOS000261356
• 289718-11-2
• G29417
• [2-(4-methylphenoxy)phenyl]methanamine
• Z335293490
• 2-(4-methylphenoxy)phenylmethanamine

• Inchi： 1S/C14H15NO/c1-11-6-8-13(9-7-11)16-14-5-3-2-4-12(14)10-15/h2-9H,10,15H2,1H3
• InChI Key： PPOVZAQWWRVUAE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 323.1±30.0 °C at 760 mmHg
• Flash Point: 146.5±17.8 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-methylphenoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-methylphenoxy)phenylmethanamine

Professional Introduction to Compound with CAS No. 289718-11-2 and Product Name: 2-(4-methylphenoxy)phenylmethanamine

The compound with the CAS number 289718-11-2 and the product name 2-(4-methylphenoxy)phenylmethanamine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a 4-methylphenoxy group and a phenylmethanamine moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules that modulate biological pathways through precise targeting. The structural features of 2-(4-methylphenoxy)phenylmethanamine align well with this trend, as they provide a scaffold that can be modified to enhance binding affinity and selectivity. The 4-methylphenoxy group, in particular, is known for its ability to engage in hydrophobic interactions, which is crucial for the design of bioactive molecules. This feature, combined with the basic nature of the phenylmethanamine moiety, makes the compound an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high accuracy. These tools have been instrumental in understanding how 2-(4-methylphenoxy)phenylmethanamine interacts with potential targets such as enzymes and receptors. For instance, studies have shown that the compound can bind to certain protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The ability to modulate these kinases holds significant therapeutic potential and underscores the importance of compounds like 2-(4-methylphenoxy)phenylmethanamine in drug development.

The synthesis of 2-(4-methylphenoxy)phenylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-methylphenoxy group typically involves nucleophilic substitution reactions, while the formation of the phenylmethanamine backbone often requires reductive amination or similar strategies. These synthetic routes highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

In addition to its synthetic challenges, 2-(4-methylphenoxy)phenylmethanamine presents opportunities for structural diversification through medicinal chemistry interventions. By modifying various parts of its molecular structure, researchers can explore new chemical spaces and potentially discover derivatives with improved pharmacological properties. For example, substituting different alkyl or aryl groups at the amine position could alter the compound's solubility, bioavailability, and metabolic stability. Such modifications are critical for translating laboratory findings into viable therapeutic agents.

The biological activity of 2-(4-methylphenoxy)phenylmethanamine has been preliminarily evaluated in several in vitro assays. These studies have revealed promising interactions with certain biological targets, suggesting that it may have therapeutic applications in areas such as oncology and neurology. While further research is needed to fully elucidate its mechanism of action, these initial findings provide a strong foundation for future investigations. Additionally, the compound's potential to act as a scaffold for drug design underscores its value beyond its current applications.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Compounds like 2-(4-methylphenoxy)phenylmethanamine, with their unique structural features and potential biological activities, are at the forefront of this innovation. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the identification of novel therapeutic agents. This synergy between traditional organic chemistry and modern computational methods holds great promise for advancing pharmaceutical science.

The future prospects for 2-(4-methylphenoxy)phenylmethanamine are bright, particularly as more data becomes available on its biological effects and synthetic feasibility. Continued investigation into this compound will not only expand our knowledge base but also pave the way for new treatments targeting various diseases. As research progresses, it is likely that additional derivatives will be developed, each offering unique advantages over existing therapies. This dynamic field remains one of great excitement and potential within chemical biology and pharmaceutical research.